1-(4-Fluorobenzyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16FNO2/c14-12-5-3-10(4-6-12)8-15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7-9H2,(H,16,17)
• InChI Key: QBEDEVJXKRAWAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C13H16FNO2
• DSSTOX Substance ID: DTXSID00408229
• Molecular Weight: 237.27 g/mol
• CAS No.: 832737-45-8

Description

1-(4-Fluorobenzyl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H16FNO2 and its molecular weight is 237.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Isotopomers : A study by Proszenyák et al. (2005) focused on the synthesis of isotopomers of 4-(4-fluorobenzyl)piperidine using the Grignard reaction, highlighting its application in chemical synthesis and catalytic H/D exchange in benzylic positions (Proszenyák et al., 2005).

• Synthesis of Heterocyclic Compounds : Duan-zhi (2005) reported the synthesis of 3-(4-Fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one from resorcinol and methyl-4-oxo-3-piperidine carboxylate, illustrating its role in the creation of novel organic compounds (Y. Duan-zhi, 2005).

• Cancer Treatment Research : A patent by ロバート ヘンリー，ジェームズ (2006) describes a compound related to 1-(4-Fluorobenzyl)piperidine-3-carboxylic acid with potential for treating cancer by inhibiting Aurora A (ロバート ヘンリー，ジェームズ, 2006).

• Pharmaceutical Activities of Piperidin-2-ones : Burdzhiev and Stanoeva (2006) discussed the transformation of 1-benzyl-6-oxo-2-phenylpiperidine-3-carboxylic acid into new substituted piperidin-2-ones, expected to possess pharmaceutical activities (Burdzhiev & Stanoeva, 2006).

• Metabolism Studies of Radiotracers : Lee et al. (2001) explored the in vitro metabolism of inhibitors containing 4-[(18)F]fluorobenzyl-piperidine moieties, demonstrating its relevance in metabolism studies of radiotracers (Lee et al., 2001).

• Synthesis of Tin Ester Complexes : Yin et al. (2004) studied the reaction of tri(o-fluorobenzyl)tin chloride with sodium of heteroaromatic carboxylic acid, revealing its application in the creation of organometallic complexes (Yin et al., 2004).

• Analog Synthesis in Cytotoxic Compounds : Lagisetty et al. (2009) synthesized analogs of 3,5-bis(2-fluorobenzylidene)-4-piperidone, a cytotoxic compound, and characterized their molecular structures, indicating its use in medicinal chemistry (Lagisetty et al., 2009).

• Preparation of Piperidinium Mandelate : Emmett et al. (2004) described methods for the preparation of (3S)-3-(4-fluorobenzyl)piperidine and its mandelate salt, highlighting its significance in stereoselective synthesis (Emmett et al., 2004).